Cas no 1198475-50-1 (Ethyl 5-chloro-3-(trifluoromethyl)picolinate)

• Product Name: Ethyl 5-chloro-3-(trifluoromethyl)picolinate
• CAS No: 1198475-50-1
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 1027202
• PubChem ID: 45588057
• Update Time: 2025-06-15

Ethyl 5-chloro-3-(trifluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-(trifluoromethyl)picolinate
• Ethyl 5-chloro-3-(trifluoromethyl)-2-pyridinecarboxylate
• Ethyl 5-chloro-3-(trifluoromethyl)pyridine-2-carboxylate
• AG-L-20706
• ANW-55407
• CTK4B1523
• MolPort-008-146-300
• SBB101292
• 1198475-50-1
• YXB47550
• MFCD14581656
• MD-0712
• 2-Pyridinecarboxylic acid, 5-chloro-3-(trifluoromethyl)-, ethyl ester
• DB-096087
• Ethyl5-chloro-3-(trifluoromethyl)picolinate
• CS-0442186
• AKOS005073597
• DTXSID40670549

• MDL： MFCD14581656
• Inchi： 1S/C9H7ClF3NO2/c1-2-16-8(15)7-6(9(11,12)13)3-5(10)4-14-7/h3-4H,2H2,1H3
• InChI Key： VHCJANFQIOZHJD-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=O)OCC)C(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 253.0117406g/mol
• Monoisotopic Mass: 253.0117406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2Ų

Ethyl 5-chloro-3-(trifluoromethyl)picolinate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Ethyl 5-chloro-3-(trifluoromethyl)picolinate

Comprehensive Overview of Ethyl 5-chloro-3-(trifluoromethyl)picolinate (CAS No. 1198475-50-1)

Ethyl 5-chloro-3-(trifluoromethyl)picolinate (CAS No. 1198475-50-1) is a specialized chemical compound widely recognized for its unique structural properties and applications in pharmaceutical and agrochemical research. This ester derivative, featuring a picolinate backbone substituted with chloro and trifluoromethyl groups, has garnered significant attention due to its potential in drug discovery and crop protection formulations. Its molecular formula, C₉H₇ClF₃NO₂, highlights the presence of halogens, which are pivotal for enhancing bioactivity and metabolic stability.

In recent years, the demand for fluorinated compounds like Ethyl 5-chloro-3-(trifluoromethyl)picolinate has surged, driven by their role in developing next-generation pharmaceuticals and sustainable agrochemicals. Researchers are particularly interested in its synergistic effects with other active ingredients, as well as its potential to address challenges such as pesticide resistance and drug-target interactions. The compound’s lipophilicity, imparted by the trifluoromethyl group, makes it a candidate for optimizing bioavailability in medicinal chemistry.

The synthesis of Ethyl 5-chloro-3-(trifluoromethyl)picolinate typically involves multi-step organic reactions, including esterification and halogenation, under controlled conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure high purity and structural integrity. This rigorous quality control aligns with industry standards for GMP-compliant intermediates, a topic frequently searched by professionals in the field.

From an environmental perspective, the compound’s degradation pathways and ecotoxicological profile are under scrutiny, reflecting broader trends in green chemistry and regulatory compliance. Stakeholders are increasingly seeking data on its biodegradability and non-target organism safety, which are critical for sustainable applications. These concerns resonate with current searches on EPA guidelines and REACH regulations.

In the pharmaceutical sector, Ethyl 5-chloro-3-(trifluoromethyl)picolinate is explored as a building block for small-molecule inhibitors, particularly in oncology and infectious disease research. Its structure-activity relationship (SAR) studies are frequently cited in journals focusing on kinase inhibitors and antiviral agents. Meanwhile, agrochemical innovators leverage its herbicidal and fungicidal properties to develop formulations with enhanced crop selectivity.

Market analysts note a rising interest in custom synthesis services for this compound, as evidenced by search queries related to bulk suppliers and patent landscapes. Its inclusion in high-throughput screening libraries further underscores its relevance in drug discovery pipelines. For those navigating intellectual property considerations, recent patents highlight novel derivatives and process optimization methods.

In summary, Ethyl 5-chloro-3-(trifluoromethyl)picolinate (CAS No. 1198475-50-1) exemplifies the intersection of chemical innovation and applied science. Its versatility across industries, coupled with ongoing research into its mechanistic pathways, positions it as a compound of enduring significance. As the scientific community prioritizes precision chemistry and sustainability, this molecule is poised to remain a focal point in both academic and industrial discourse.